3-(4-Hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenal

• CAS No.: 151455-12-8
• Product Name: 3-(4-Hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenal
• Molecular Formula: C14H16O2
• Molecular Weight: 216.27 g/mol
• IUPAC Name: (E)-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-enal
• Standard InChI: InChI=1S/C14H16O2/c1-11(2)5-7-13-10-12(4-3-9-15)6-8-14(13)16/h3-6,8-10,16H,7H2,1-2H3/b4-3+
• Standard InChIKey: FNDJBOATFIWAJR-ONEGZZNKSA-N
• Isomeric SMILES: CC(=CCC1=C(C=CC(=C1)/C=C/C=O)O)C
• SMILES: CC(=CCC1=C(C=CC(=C1)C=CC=O)O)C
• Canonical SMILES: CC(=CCC1=C(C=CC(=C1)C=CC=O)O)C
• Melting Point: 144.5-146°C
• Physical Description: Solid
• Description: 3-[4-Hydroxy-3-(3-methyl-2-butenyl)phenyl]-2-propenal, also known as 4-hydroxy-3-prenylcinnamaldehyde or 3-HMBP-2-propenal, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 3-[4-Hydroxy-3-(3-methyl-2-butenyl)phenyl]-2-propenal exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-2-propenal is primarily located in the membrane (predicted from logP). Outside of the human body, 3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-2-propenal can be found in citrus. This makes 3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-2-propenal a potential biomarker for the consumption of this food product.
• Synonyms: 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenal; 3-HMBP-2-propenal
• PubChem Compound: 6443694
• Last Modified: Nov 11 2021